N-(4-fluorophenyl)-2-(2-oxo-7-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(2-oxo-7-phenyl-1,3-dihydroimidazo[1,2-b]pyrazol-3-yl)acetamide
• InChI: InChI=1S/C19H15FN4O2/c20-13-6-8-14(9-7-13)22-17(25)10-16-19(26)23-18-15(11-21-24(16)18)12-4-2-1-3-5-12/h1-9,11,16H,10H2,(H,22,25)(H,23,26)
• InChI Key: VHQDTHYKGOWBLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3NC(=O)C(N3N=C2)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C19H15FN4O2
• Molecular Weight: 350.3 g/mol

Description

N-(4-fluorophenyl)-2-(2-oxo-7-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C19H15FN4O2 and its molecular weight is 350.353. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-(2-oxo-7-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-(2-oxo-7-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Fluorogenic Properties

One of the key applications is in the synthesis of fluorogenic dyes. For instance, compounds structurally related to N-(4-fluorophenyl)-2-(2-oxo-7-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazol-3-yl)acetamide have been synthesized through the oxidation of 4-arylidene-2-methyl-1H-imidazol-5(4H)-ones with selenium dioxide. These compounds exhibit significant bathochromic shifts in absorption and emission maxima, suggesting their use as fluorogenic dyes (Zaitseva et al., 2020).

Coordination Complexes and Antioxidant Activity

Another application is in the development of coordination complexes with potential antioxidant activities. Pyrazole-acetamide derivatives have been synthesized and characterized, leading to the formation of Co(II) and Cu(II) coordination complexes. These complexes demonstrate significant antioxidant activity, highlighting their potential in oxidative stress-related applications (Chkirate et al., 2019).

Potential in Neurodegenerative Disease Research

Compounds with structural similarities have shown high affinity and selectivity for peripheral benzodiazepine receptors (PBRs), which are implicated in neurodegenerative disorders. This suggests potential applications in the study of neurodegenerative diseases using positron emission tomography (PET) imaging (Fookes et al., 2008).

Anti-inflammatory and Analgesic Activities

There's also research into their anti-inflammatory and analgesic activities. Derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have been synthesized, showing significant anti-inflammatory activity, which points to their potential therapeutic applications (Sunder & Maleraju, 2013).

Antipsychotic Potential

Interestingly, some derivatives have been found to exhibit an antipsychotic-like profile in animal behavioral tests without interacting with dopamine receptors, suggesting a novel approach to antipsychotic drug development (Wise et al., 1987).